Cas no 105655-12-7 (N-butyl-2-chloro-n-tridecan-7-ylacetamide)

N-butyl-2-chloro-n-tridecan-7-ylacetamide structure
105655-12-7 structure
Product Name:N-butyl-2-chloro-n-tridecan-7-ylacetamide
CAS No:105655-12-7
MF:C19H38ClNO
MW:331.964125156403
CID:1159506
PubChem ID:71333707
Update Time:2025-04-20

N-butyl-2-chloro-n-tridecan-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-2-chloro-n-tridecan-7-ylacetamide
    • DTXSID70761919
    • 105655-12-7
    • N-BUTYL-2-CHLORO-N-(TRIDECAN-7-YL)ACETAMIDE
    • Inchi: 1S/C19H38ClNO/c1-4-7-10-12-14-18(15-13-11-8-5-2)21(16-9-6-3)19(22)17-20/h18H,4-17H2,1-3H3
    • InChI Key: RVHUUMCHQIOXIM-UHFFFAOYSA-N
    • SMILES: ClCC(N(CCCC)C(CCCCCC)CCCCCC)=O

Computed Properties

  • Exact Mass: 331.26444
  • Monoisotopic Mass: 331.2641925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 6.16330
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